Cas no 860751-71-9 (3-Bromo-2-methyl-6-nitroaniline)

• Product Name: 3-Bromo-2-methyl-6-nitroaniline
• CAS No: 860751-71-9
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD20484899
• CID: 1038582
• PubChem ID: 66630613
• Update Time: 2025-04-20

3-Bromo-2-methyl-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methyl-6-nitroaniline
• 3-Bromo-2-methyl-6-nitro-phenylamine
• BS-25870
• SB39109
• 860751-71-9
• DTXSID30735474
• SCHEMBL241906
• 3-Bromo-3-methyl-6-nitroaniline
• QZONGSDRDXYLDS-UHFFFAOYSA-N
• DB-105387

• MDL： MFCD20484899
• Inchi： 1S/C7H7BrN2O2/c1-4-5(8)2-3-6(7(4)9)10(11)12/h2-3H,9H2,1H3
• InChI Key： QZONGSDRDXYLDS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes